Cas no 89357-70-0 (2-Hexanol, 3-amino-1-iodo-)

• Product name: 2-Hexanol, 3-amino-1-iodo-
• CAS No: 89357-70-0
• MF: C₆H₁₄INO
• MW: 243.08593416214
• CID: 603312
• PubChem ID: 13225945

2-Hexanol, 3-amino-1-iodo- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanol, 3-amino-1-iodo-
• 3-amino-1-iodohexan-2-ol
• DTXSID10530025
• 89357-70-0

• Inchi： InChI=1S/C6H14INO/c1-2-3-5(8)6(9)4-7/h5-6,9H,2-4,8H2,1H3
• InChI Key： RYJVQCINJQXEGA-UHFFFAOYSA-N
• SMILES： CCCC(C(CI)O)N

Computed Properties

• Exact Mass: 243.01201g/mol
• Monoisotopic Mass: 243.01201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 70.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų